2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C16H20ClNOS/c17-14-6-8-15(9-7-14)20-12-16(19)18-11-10-13-4-2-1-3-5-13/h4,6-9H,1-3,5,10-12H2,(H,18,19)
• InChI Key: ZVWWDSVHUPVORA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C16H20ClNOS
• Molecular Weight: 309.9 g/mol

Description

2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide, also known as CCT137690, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2008 and has since been used in various studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide inhibits the activity of CHK1 by binding to its ATP-binding site, thereby preventing its phosphorylation and activation. This results in the disruption of DNA damage response and cell cycle regulation, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide has been found to induce apoptosis in cancer cells by disrupting DNA damage response and cell cycle regulation. It has also been shown to sensitize cancer cells to chemotherapy, thereby enhancing its therapeutic efficacy. However, 2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide may also have potential toxic effects on normal cells, which need to be further investigated.

Advantages and Limitations for Lab Experiments

2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide has several advantages for lab experiments, including its high potency and selectivity for CHK1 inhibition. It has also been found to have good pharmacokinetic properties, making it suitable for in vivo studies. However, its complex synthesis process and potential toxic effects on normal cells may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide. One potential application is in the development of cancer therapeutics, either alone or in combination with other chemotherapy drugs. Further studies are also needed to investigate its potential toxic effects on normal cells and to optimize its pharmacokinetic properties for clinical use. Additionally, 2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide may have potential applications in other fields, such as neurodegenerative diseases and autoimmune disorders, which need to be explored further.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide involves several steps, including the reaction of 4-chlorothiophenol with 2-bromoethyl acetate, followed by the reaction of the resulting product with cyclohexene and sodium hydride. The final product is obtained by reacting the intermediate with N-ethylmorpholine and acetic anhydride. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide has been used in various scientific research studies to investigate its potential therapeutic applications. It has been shown to inhibit the activity of several kinases, including CHK1, which is involved in DNA damage response and cell cycle regulation. 2-[(4-chlorophenyl)thio]-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide has also been found to induce apoptosis in cancer cells and sensitize them to chemotherapy.